Cas no 77554-84-8 (L-Alanine,N,N-bis(carboxymethyl)-, sodium salt (1:?))

• Product Name: L-Alanine,N,N-bis(carboxymethyl)-, sodium salt (1:?)
• CAS No: 77554-84-8
• MF: C₇H₈NNa₃O₆
• MW: 271.110835075378
• CID: 550246
• Update Time: 2024-01-30

L-Alanine,N,N-bis(carboxymethyl)-, sodium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N,N-bis(carboxymethyl)-, sodium salt (1:?)
• L-Alanine,N,N-bis(carboxymethyl)-, sodium salt (9CI)
• Methylglycine diacetic acid sodiumsalt
• N,N-Bis(carboxymethyl)alanine sodium salt
• Sodium methylglycine diacetate
• L-Alanine,N,N-bis(carboxymethyl)-,sodium salt
• L-Alanine, N,N-bis(carboxymethyl)-, sodium salt
• N-methylglycine diacetic acid, trisodium salt

• Inchi： 1S/C7H11NO6.3Na/c1-4(7(13)14)8(2-5(9)10)3-6(11)12;;;/h4H,2-3H2,1H3,(H,9,10)(H,11,12)(H,13,14);;;/q;3*+1/p-3/t4-;;;/m0.../s1
• InChI Key： OHOTVSOGTVKXEL-WJXVXWFNSA-K
• SMILES： [Na+].[Na+].[Na+].C([O-])(=O)[C@H](C)N(CC([O-])=O)CC([O-])=O

Computed Properties

• Exact Mass: 271.004
• Monoisotopic Mass: 271.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124A^2